1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl-

• CAS No.: 86560-07-8
• Molecular Formula: C17H17FO3
• Molecular Weight: 288.31 g/mol
• IUPAC Name: 4-(4-fluorobenzoyl)-3-methyl-1-oxaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C17H17FO3/c1-11-14(15(19)12-5-7-13(18)8-6-12)17(21-16(11)20)9-3-2-4-10-17/h5-8H,2-4,9-10H2,1H3
• InChI Key: KSMBLVHLGIZQKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2(CCCCC2)OC1=O)C(=O)C3=CC=C(C=C3)F

Description

1-Oxaspiro(45)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

The synthesis of 1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- involves several steps, including the formation of the spirocyclic core and the introduction of the fluorobenzoyl and methyl groups. The synthetic routes typically involve the use of specific reagents and catalysts under controlled reaction conditions. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities.

Chemical Reactions Analysis

1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a precursor for other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context in which the compound is being studied.

Comparison with Similar Compounds

1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- can be compared with other similar spirocyclic compounds. Similar compounds include other spirocyclic ketones and lactones, which may have different substituents or functional groups. The uniqueness of this compound lies in its specific combination of the spirocyclic core, the fluorobenzoyl group, and the methyl group, which may confer distinct chemical and biological properties.